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For researchers, scientists, and drug development professionals, the selection of a High-
Performance Liquid Chromatography (HPLC) column is a critical decision that directly impacts
the quality and reliability of analytical results. Agilent Technologies, a prominent manufacturer
of scientific instruments and consumables, offers the Pursuit family of HPLC columns, including
the Pursuit C18 and the high-performance Pursuit XRs C18. This guide provides an objective
comparison of these columns with leading alternatives from other manufacturers, supported by
available data and experimental protocols.

Manufacturer's Claims: Agilent Pursuit C18 and
Pursuit XRs C18

Agilent promotes the Pursuit C18 as a general-purpose column for reliable, routine
applications. A key feature is its 200 A pore size silica, which is larger than many conventional
columns. This, combined with a high ligand density, is claimed to enable up to 40% faster
separations without a compromise in resolution by optimizing mass transfer.[1]

The Pursuit XRs C18 is engineered for more demanding applications requiring high resolution
and high loading capacity. It features a smaller 100 A pore size and a significantly higher
surface area and carbon load compared to the standard Pursuit C18. This is designed to
provide enhanced retention of hydrophobic analytes and superior performance under
aggressive gradient conditions.[2]

Comparative Analysis with Market Alternatives
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The HPLC column market is competitive, with several well-regarded alternatives to the Agilent
Pursuit series. Among the most prominent are the Phenomenex Luna C18 and the Waters
Symmetry C18. While direct, independent, head-to-head comparisons featuring the Agilent
Pursuit C18 are not extensively published, we can infer performance characteristics based on
their specifications and the general principles of chromatography.

Data Presentation: Comparison of Key Specifications

- Agilent Pursuit  Agilent Pursuit Phenomenex Waters
eature
C18 XRs C18 Luna C18(2) Symmetry C18
) Fully Porous Fully Porous Fully Porous Fully Porous
Particle Type - N N -
Silica Silica Silica Silica
Particle Size 2.5, 3,5, 10, Not specified in
3,5, 10[1] 2.8, 3,5, 10[2]
(um) 15[3] results
] Not specified in Not specified in
Pore Size (A) 200[1] 100[2]
results results
Surface Area Not specified in
200[1] 440[2] 400[4]
(m?/g) results
Carbon Load (%) 12.9[5] 22[2] 17.5[6] 17.5[6]
Not specified in
pH Range 2 - 8[5] 2-8[2] 1.5-9.0[3]
results
USP Designation  L1[1] L1[2] L1[3] L1[6]

Note: The specifications for Waters Symmetry C18 were not explicitly found in the search
results, but it is a well-established competitor to the Phenomenex Luna and Agilent Zorbax
lines, with a carbon load similar to the Luna C18(2).[6]

From the table, it is evident that the Agilent Pursuit XRs C18 and Phenomenex Luna C18(2)
have higher carbon loads, suggesting they will be more retentive for non-polar compounds than
the standard Agilent Pursuit C18. The choice between these columns will depend on the
specific analytes and the desired separation characteristics.
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Experimental Protocols

A standardized experimental protocol is crucial for the objective comparison of HPLC columns.
While a direct comparative study was not found, a general protocol for evaluating C18 columns
for pharmaceutical analysis can be outlined. This protocol is a composite based on standard
HPLC method development practices.[7][8][9]

Objective: To compare the performance of Agilent Pursuit C18, Agilent Pursuit XRs C18,
Phenomenex Luna C18(2), and Waters Symmetry C18 for the separation of a standard mixture
of acidic, basic, and neutral compounds.

Materials:

o HPLC System: An Agilent 1260 Infinity Il LC System or equivalent, equipped with a
quaternary pump, autosampler, thermostatted column compartment, and diode array
detector (DAD).

e Columns:

[¢]

Agilent Pursuit C18, 4.6 x 150 mm, 5 um

o

Agilent Pursuit XRs C18, 4.6 x 150 mm, 5 pm

o

Phenomenex Luna C18(2), 4.6 x 150 mm, 5 um

[¢]

Waters Symmetry C18, 4.6 x 150 mm, 5 pm
» Mobile Phase:

o A:0.1% Formic Acid in Water

o B:0.1% Formic Acid in Acetonitrile

o Test Mixture: A solution containing a mixture of acidic (e.g., ibuprofen), basic (e.qg.,
amitriptyline), and neutral (e.g., toluene) compounds at a concentration of approximately 100
pg/mL each in a 50:50 mixture of Mobile Phase A and B.

Chromatographic Conditions:
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e Flow Rate: 1.0 mL/min

e Injection Volume: 5 pL

e Column Temperature: 30 °C

o Detection Wavelength: 254 nm

e Gradient: 5% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, return to 5% B and
equilibrate for 5 minutes.

Data Analysis:
The following parameters should be evaluated for each column:

Retention Time (tR): The time at which each compound elutes.

Resolution (Rs): The degree of separation between adjacent peaks.

Tailing Factor (Tf): A measure of peak symmetry.

Theoretical Plates (N): A measure of column efficiency.

Visualizing the Workflow

A typical HPLC workflow, from sample preparation to data analysis, can be visualized to clarify
the process.
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Sample & Mobile Phase Preparation

Sample Preparation Mobile Phase Preparation
(Dissolution, Filtration) (Degassing, Mixing)

HPLC System

Autosampler/Injector

HPLC Column
(e.g., Pursuit C18)

Detector (DAD)

Data Acquisit'%)n & Analysis

Chromatography Data System (CDS)

:

Data Analysis
(Peak Integration, Quantification)

:

Reporting

Click to download full resolution via product page

A simplified workflow for a typical HPLC analysis.
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Conclusion

The Agilent Pursuit C18 and Pursuit XRs C18 columns are viable options for a range of HPLC
applications. The standard Pursuit C18 is positioned for routine analyses where its larger pore
size may offer advantages in separation speed. The Pursuit XRs C18, with its higher carbon
load and surface area, is tailored for more demanding separations requiring greater retention
and resolution.

The choice of an HPLC column is highly dependent on the specific application. While
manufacturer specifications provide a valuable starting point, independent verification through
in-house testing or published comparative studies is essential for making an informed decision.
The provided experimental protocol offers a framework for conducting such a comparison.
Based on user reviews, Agilent's columns are generally well-regarded for their performance
and reliability.[10] However, for critical method development, it is always recommended to
screen columns from multiple manufacturers, such as the Phenomenex Luna and Waters
Symmetry series, to identify the optimal stationary phase for a given separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Independent Verification of Agilent Pursuit Plus C18
HPLC Columns: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14296128#independent-verification-of-pursuit-plus-
manufacturer-s-claims]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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